![molecular formula C15H15Cl2N3O2 B2735680 N-(3,4-dichlorophenyl)-2-(6-oxo-4-propylpyrimidin-1(6H)-yl)acetamide CAS No. 1171711-05-9](/img/structure/B2735680.png)
N-(3,4-dichlorophenyl)-2-(6-oxo-4-propylpyrimidin-1(6H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3,4-dichlorophenyl)-2-(6-oxo-4-propylpyrimidin-1(6H)-yl)acetamide, commonly known as DPA, is a synthetic compound that has gained significant attention in the field of scientific research. DPA belongs to the class of pyrimidine derivatives and has been studied extensively for its potential in various applications, including biochemistry, pharmacology, and medicinal chemistry.
Scientific Research Applications
Spectroscopic Analysis and Quantum Computational Approaches
Research has detailed the vibrational spectroscopic signatures of related molecules, emphasizing the effects of rehybridization and hyperconjugation on dimer molecules. These studies, utilizing Raman and Fourier transform infrared spectroscopy combined with density functional theory, offer insights into the stereo-electronic interactions leading to stability. This approach has been applied to molecules with structural similarities, highlighting the importance of intramolecular and intermolecular contacts and their implications for pharmacokinetics and antiviral activity (Jenepha Mary et al., 2022).
Synthesis and Antimicrobial Activity
Derivatives of pyrimidines, including those structurally similar to N-(3,4-dichlorophenyl)-2-(6-oxo-4-propylpyrimidin-1(6H)-yl)acetamide, have been synthesized and evaluated for their antimicrobial properties. These studies contribute to the understanding of how structural modifications can influence biological activity, offering a pathway to new antimicrobial agents (Hossan et al., 2012).
Corrosion Inhibition
The synthesis of acetamide derivatives, including those with long alkyl side chains, has demonstrated potential as corrosion inhibitors. These compounds, tested in acidic and mineral oil mediums, have shown promising inhibition efficiencies, suggesting applications in protecting metal surfaces against corrosion (Yıldırım & Cetin, 2008).
Anticancer Activity and Molecular Docking Analysis
Research focusing on structurally related compounds has explored their synthesis, characterization, and potential as anticancer agents through molecular docking analysis. These studies aim to understand the binding interactions of such compounds with biological targets, contributing to the development of new therapeutic agents (Sharma et al., 2018).
Antioxidant and Antitumor Activities
Investigations into the antioxidant and antitumor activities of prepared nitrogen heterocycles, including oxazolone and acetamide derivatives, have provided insights into their potential therapeutic applications. These studies emphasize the importance of synthetic chemistry in discovering new drugs with desirable biological activities (El-Moneim et al., 2011).
properties
IUPAC Name |
N-(3,4-dichlorophenyl)-2-(6-oxo-4-propylpyrimidin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15Cl2N3O2/c1-2-3-10-7-15(22)20(9-18-10)8-14(21)19-11-4-5-12(16)13(17)6-11/h4-7,9H,2-3,8H2,1H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMPQYCMKVPKUGZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC(=O)N(C=N1)CC(=O)NC2=CC(=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15Cl2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,4-dichlorophenyl)-2-(6-oxo-4-propylpyrimidin-1(6H)-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.